Cas no 71609-01-3 (Maroniolide)

• Product Name: Maroniolide
• CAS No: 71609-01-3
• MF: C₁₇H₂₂O₄
• MW: 290.354185581207
• CID: 2020060
• Update Time: 2025-03-11

Maroniolide Chemical and Physical Properties

Names and Identifiers

• Maroniolide
• (3aR,5S,9E,11aR)-3a,4,5,6,7,8,11,11a-Octahydro-5-hydroxy-10-methyl-3,6-bis(methylene)cyclodeca[b]furan-2(3H)-one

• Inchi： 1S/C17H22O4/c1-10-6-5-7-11(2)15(20-13(4)18)9-14-12(3)17(19)21-16(14)8-10/h6,14-16H,2-3,5,7-9H2,1,4H3
• InChI Key： TUBPIQOVVYECSB-UHFFFAOYSA-N
• SMILES： CC(OC1C(=C)CCC=C(C)CC2OC(C(C2C1)=C)=O)=O

Computed Properties

• Exact Mass: 248.141
• Monoisotopic Mass: 248.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 1.479

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones